2-Amino-2-(2-pyridyl)ethanol dihydrochloride

• IUPAC Name: 2-amino-2-pyridin-2-ylethanol;dihydrochloride
• InChI: InChI=1S/C7H10N2O.2ClH/c8-6(5-10)7-3-1-2-4-9-7;;/h1-4,6,10H,5,8H2;2*1H
• InChI Key: CHZFBNDZYOIRDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(CO)N.Cl.Cl
• Molecular Formula: C7H12Cl2N2O
• DSSTOX Substance ID: DTXSID00695935
• Molecular Weight: 211.09 g/mol
• CAS No.: 1187930-63-7

Description

2-Amino-2-(2-pyridyl)ethanol Dihydrochloride (CAS# 1187930-63-7) is a useful research chemical. It belongs to the family of amino alcohols and is used in various fields of research and industry, such as pharmaceuticals, biotechnology, and materials science.

Synthesis Analysis

2-(2-pyridyl)ethanol derivatives react with the aryl and alkenyl chlorides (palladium-catalyzed reactions) that result in the substitution of the chloro moieties with a 2-pyridylmethyl group.

Molecular Structure Analysis

The molecular formula of this compound is C7H12Cl2N2O. Its molecular weight is 211.09. The InChI key is CHZFBNDZYOIRDZ-UHFFFAOYSA-N.

Chemical Reactions Analysis

2-(2-pyridyl)ethanol derivatives react with the aryl and alkenyl chlorides (palladium-catalyzed reactions) that result in the substitution of the chloro moieties with a 2-pyridylmethyl group.

Scientific Research Applications

Complexation and Coordination Chemistry

The compound 2-Amino-2-(2-pyridyl)ethanol dihydrochloride has been investigated for its potential in complexation and coordination chemistry. For instance, Mardani et al. (2019) explored the reaction of 2-[(2-aminoethyl)amino]ethanol with pyridine-2-carbaldehyde, leading to the formation of complexes when treated with copper(II) chloride or cadmium(II) chloride. These complexes were characterized through various spectroscopic methods and single-crystal X-ray diffraction, demonstrating the compound's utility as a ligand in coordination compounds, potentially applicable in materials science and catalysis (Mardani et al., 2019).

Synthesis of Pyridine Derivatives

Patel and Agravat (2007) detailed the synthesis of new pyridine derivatives using 2-amino substituted benzothiazole and p-acetamidobenzenesulfonyl chloride, which involved a mixture of pyridine and acetic anhydride forming an electrophilic complex to facilitate condensation, ultimately leading to the desired product by the removal of HCl. This process underscores the role of this compound in synthesizing pharmacologically relevant structures, contributing to medicinal chemistry and drug development (Patel & Agravat, 2007).

Antimicrobial Activity

Research into the antimicrobial properties of compounds derived from this compound, as illustrated by Patel, Agravat, and Shaikh (2011), who synthesized 2-[N-(substitutedbenzothiazolyl)amino]pyridine-3-carboxylic acids and evaluated their in vitro antimicrobial activity. This suggests the potential use of these derivatives in developing new antimicrobial agents, contributing to the field of infectious diseases and public health (Patel, Agravat, & Shaikh, 2011).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapours/spray and to rinse cautiously with water for several minutes in case of contact with eyes.